Cas no 1755-44-8 ( )

• Product Name: &nbsp
• CAS No: 1755-44-8
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 906348
• PubChem ID: 5385792
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC507288
• 1755-44-8
• NSC-507288
•  

• Inchi： 1S/C12H14O/c1-2-6-12(10-13)9-11-7-4-3-5-8-11/h3-5,7-10H,2,6H2,1H3/b12-9-
• InChI Key： FMWHWCCEBSGQQV-XFXZXTDPSA-N
• SMILES： O=C/C(=C\C1C=CC=CC=1)/CCC

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.2

Experimental Properties

• Density: 0.984
• Boiling Point: 287.4°C at 760 mmHg
• Flash Point: 111.4°C
• Refractive Index: 1.546
• PSA: 17.07
• LogP: 3.06900